Cas no 1486833-95-7 (1-4-(propan-2-yl)cyclohexylethan-1-amine)

1-4-(Propan-2-yl)cyclohexylethan-1-amine is a cyclohexylamine derivative featuring an isopropyl substituent on the cyclohexyl ring and an ethylamine functional group. This compound is of interest in organic synthesis and pharmaceutical research due to its structural rigidity and potential as a chiral building block. The cyclohexyl scaffold provides steric and electronic modulation, while the amine group offers reactivity for further functionalization. Its defined stereochemistry may also be advantageous in the development of enantioselective catalysts or bioactive molecules. The compound’s stability and solubility profile make it suitable for various synthetic applications, particularly in fine chemical and medicinal chemistry contexts.
1-4-(propan-2-yl)cyclohexylethan-1-amine structure
1486833-95-7 structure
Product Name:1-4-(propan-2-yl)cyclohexylethan-1-amine
CAS No:1486833-95-7
MF:C11H23N
MW:169.307023286819
CID:5773746
PubChem ID:65424558
Update Time:2025-06-08

1-4-(propan-2-yl)cyclohexylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(propan-2-yl)cyclohexyl]ethan-1-amine
    • EN300-1838071
    • SCHEMBL20879323
    • 1486833-95-7
    • AKOS014760734
    • 1-4-(propan-2-yl)cyclohexylethan-1-amine
    • Inchi: 1S/C11H23N/c1-8(2)10-4-6-11(7-5-10)9(3)12/h8-11H,4-7,12H2,1-3H3
    • InChI Key: HHEUHIAQVHSOIW-UHFFFAOYSA-N
    • SMILES: NC(C)C1CCC(C(C)C)CC1

Computed Properties

  • Exact Mass: 169.183049738g/mol
  • Monoisotopic Mass: 169.183049738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26Ų

1-4-(propan-2-yl)cyclohexylethan-1-amine Pricemore >>

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